(1-(2-Azidoethyl)-4,4-dimethylpyrrolidin-3-yl)methanol

• IUPAC Name: [1-(2-azidoethyl)-4,4-dimethylpyrrolidin-3-yl]methanol
• InChI: InChI=1S/C9H18N4O/c1-9(2)7-13(4-3-11-12-10)5-8(9)6-14/h8,14H,3-7H2,1-2H3
• InChI Key: ABDPAEMLCDFEQG-UHFFFAOYSA-N
• Canonical SMILES: CC1(CN(CC1CO)CCN=[N+]=[N-])C
• Molecular Formula: C9H18N4O
• Molecular Weight: 198.27 g/mol
• CAS No.: 2097999-98-7

Description

1-(2-Azidoethyl)-4,4-dimethylpyrrolidin-3-yl)methanol, also known as AEMP, is a synthetic molecule with a wide range of potential applications in medical and scientific research. AEMP has a unique structure that makes it particularly useful in the creation of novel compounds and in the study of biochemical and physiological processes. This article will discuss the synthesis of AEMP, its scientific research applications, the mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Scientific Research Applications

(1-(2-Azidoethyl)-4,4-dimethylpyrrolidin-3-yl)methanol has a wide range of potential applications in medical and scientific research. It has been used in the synthesis of novel compounds, such as peptides, nucleotides, and polymers, as well as in the study of biochemical and physiological processes. It has also been used in the synthesis of drugs, particularly those with a high degree of selectivity.

Mechanism of Action

Target of Action

Many compounds interact with specific proteins or enzymes in the body, altering their function. These targets can be receptors, ion channels, enzymes, or other proteins. The specific target of a compound depends on its chemical structure and the functional groups it contains .

Mode of Action

The mode of action of a compound refers to how it interacts with its target. This could involve binding to a specific site on the target protein, inhibiting its function, or enhancing its activity. The mode of action is determined by the chemical structure of the compound and the nature of its target .

Biochemical Pathways

Compounds can affect various biochemical pathways in the body. For example, they might inhibit an enzyme that is part of a metabolic pathway, leading to changes in the production of certain metabolites. Alternatively, they might enhance a signaling pathway, leading to changes in cell behavior .

Pharmacokinetics

This refers to how the body processes a compound. It includes absorption (how the compound enters the body), distribution (how it spreads throughout the body), metabolism (how it is broken down), and excretion (how it is removed from the body). The pharmacokinetics of a compound can affect its bioavailability, or how much of it is able to reach its target .

Result of Action

The result of a compound’s action depends on its mode of action and the biochemical pathways it affects. This could include changes in cell behavior, alterations in the levels of certain metabolites, or other effects .

Action Environment

The action of a compound can be influenced by various environmental factors. These might include the pH of the body fluids, the presence of other compounds, and the temperature. These factors can affect the stability of the compound, its ability to reach its target, and its effectiveness .

Advantages and Limitations for Lab Experiments

(1-(2-Azidoethyl)-4,4-dimethylpyrrolidin-3-yl)methanol has several advantages for use in laboratory experiments. It is relatively inexpensive and readily available, and it is relatively stable and non-toxic. However, it is also highly reactive, and it can react with other molecules in a solution, which can limit its usefulness in certain experiments.

Future Directions

(1-(2-Azidoethyl)-4,4-dimethylpyrrolidin-3-yl)methanol has a wide range of potential applications in medical and scientific research. In the future, it may be used in the synthesis of novel compounds, such as peptides, nucleotides, and polymers, as well as in the study of biochemical and physiological processes. It may also be used in the development of drugs with a high degree of selectivity. Additionally, it may be used to study the effects of various drugs on the body, as well as to study the mechanisms of various diseases. Finally, it may be used to develop new treatments for various diseases.